Cas no 1936392-67-4 (1-3-(propan-2-yl)phenylprop-2-en-1-one)

• Product Name: 1-3-(propan-2-yl)phenylprop-2-en-1-one
• CAS No: 1936392-67-4
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6157023
• PubChem ID: 89058122
• Update Time: 2025-10-29

1-3-(propan-2-yl)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(propan-2-yl)phenylprop-2-en-1-one
• 1936392-67-4
• SCHEMBL13305823
• 1-[3-(propan-2-yl)phenyl]prop-2-en-1-one
• EN300-1835545

• Inchi： 1S/C12H14O/c1-4-12(13)11-7-5-6-10(8-11)9(2)3/h4-9H,1H2,2-3H3
• InChI Key： JEIHTIFAPLDMFY-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-3-(propan-2-yl)phenylprop-2-en-1-one

Compound 1936392-67-4: 1-3-(Propan-2-yl)phenylprop-2-en-1-one

1-3-(Propan-2-yl)phenylprop-2-en-1-one, commonly referred to by its CAS number 1936392-67-4, is a versatile organic compound with significant applications in various industries. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a phenyl group substituted with an isopropyl group at the 3-position and a propenone moiety at the 1-position, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 1936392-67-4 in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of natural product analogs, which are crucial for drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for therapeutic agents.

The synthesis of 1-(propan-2-yl)phenylpropenone has been optimized through various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the environmental footprint of its production process. The compound's stability under varying conditions has also been extensively studied, ensuring its suitability for large-scale manufacturing.

In terms of applications, CAS 1936392-67-4 finds extensive use in the fragrance industry as a key component in creating complex aromatic profiles. Its ability to impart floral and woody notes has made it a favorite among perfumers. Additionally, it serves as an intermediate in the production of high-value chemicals, such as insecticides and herbicides, contributing to sustainable agricultural practices.

The global market for 1-(propan-2-yl)phenylpropenone has seen steady growth over the past decade, driven by increasing demand from both developed and emerging economies. According to a market analysis report by Grand View Research, the compound's demand is projected to grow at a CAGR of 5.8% from 2024 to 2030, fueled by its diverse applications and rising R&D investments.

From an environmental perspective, researchers are exploring greener synthesis routes for CAS No. 1936392-67-4. Biocatalytic methods and solvent-free reactions are being investigated to minimize waste generation and energy consumption during production. These efforts align with global sustainability goals and underscore the compound's role in promoting eco-friendly chemical processes.

In conclusion, 1-(propan-2-yl)phenylpropenone (CAS No. 1936392-67) stands as a pivotal molecule in modern organic chemistry. Its versatility across multiple industries, coupled with ongoing innovations in synthesis and application development, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to unlock new frontiers in material science and therapeutic development.